Cas no 2792217-33-3 (N-(2-aminoethyl)bicyclo2.2.1hept-5-ene-2-carboxamide, trifluoroacetic acid)

• Product Name: N-(2-aminoethyl)bicyclo2.2.1hept-5-ene-2-carboxamide, trifluoroacetic acid
• CAS No: 2792217-33-3
• MF: C₁₂H₁₇F₃N₂O₃
• MW: 294.270193815231
• CID: 5604179
• PubChem ID: 165657970
• Update Time: 2025-06-15

N-(2-aminoethyl)bicyclo2.2.1hept-5-ene-2-carboxamide, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide; trifluoroacetic acid
• 2792217-33-3
• EN300-37417718
• N-(2-aminoethyl)bicyclo2.2.1hept-5-ene-2-carboxamide, trifluoroacetic acid

• Inchi： 1S/C10H16N2O.C2HF3O2/c11-3-4-12-10(13)9-6-7-1-2-8(9)5-7;3-2(4,5)1(6)7/h1-2,7-9H,3-6,11H2,(H,12,13);(H,6,7)
• InChI Key： MNAGXKBFHFHCGN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C1CC2C=CC1C2)NCCN

Computed Properties

• Exact Mass: 294.11912689g/mol
• Monoisotopic Mass: 294.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on N-(2-aminoethyl)bicyclo2.2.1hept-5-ene-2-carboxamide, trifluoroacetic acid

Recent Advances in the Study of N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, Trifluoroacetic Acid (CAS: 2792217-33-3)

The compound N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, trifluoroacetic acid (CAS: 2792217-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The trifluoroacetic acid salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on elucidating the molecular mechanisms and biological activities associated with this compound. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and conformational dynamics. These structural insights are critical for understanding its interactions with biological targets, such as enzymes and receptors, which are often implicated in disease pathways.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting the activity of certain kinases, which play a pivotal role in cell proliferation and survival. These findings suggest that N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, trifluoroacetic acid could serve as a lead compound for the development of novel kinase inhibitors.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been investigated to assess its suitability as a drug candidate. Preliminary data indicate favorable bioavailability and low toxicity, which are essential attributes for further clinical development. However, additional studies are required to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

In addition to its potential therapeutic applications, this compound has also been explored as a versatile building block in medicinal chemistry. Its bicyclic scaffold provides a rigid framework that can be functionalized to create diverse derivatives with tailored biological activities. Recent synthetic efforts have focused on introducing various substituents to improve its selectivity and potency against specific targets.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and its potential off-target effects. Future research directions may include high-throughput screening to identify additional biological targets and the development of analogs with improved pharmacological properties. Collaborative efforts between academia and industry will be crucial to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2-aminoethyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, trifluoroacetic acid (CAS: 2792217-33-3) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential and synthetic versatility will likely yield significant contributions to the development of novel pharmaceuticals.